Cas no 2228410-66-8 (1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2228410-66-8
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 6029585
• PubChem ID: 165687730
• Update Time: 2025-05-20

1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile
• 2228410-66-8
• EN300-1908457

• Inchi： 1S/C9H6BrFN2/c10-6-3-7(8(11)13-4-6)9(5-12)1-2-9/h3-4H,1-2H2
• InChI Key： SKPBGOKVNCEQPP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile

1-(5-Bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile: A Comprehensive Overview

The compound 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile, identified by the CAS number 2228410-66-8, is a highly specialized organic molecule with significant applications in the fields of chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development. Recent studies have highlighted its role in various research areas, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile consists of a cyclopropane ring fused with a pyridine derivative. The presence of bromine and fluorine substituents on the pyridine ring introduces unique electronic properties, enhancing its reactivity and stability. This makes it an ideal candidate for exploring novel synthetic pathways and catalytic reactions. Researchers have recently investigated its ability to participate in cross-coupling reactions, which are pivotal in organic synthesis for constructing complex molecules.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The cyclopropane moiety is known for its strain energy, which can be harnessed to induce specific reactivity patterns. This has led to its use in the development of new drug candidates targeting various diseases, including cancer and infectious agents. For instance, recent studies have explored its role in inhibiting key enzymes involved in cellular signaling pathways, showcasing its potential as a lead compound in medicinal chemistry.

In addition to its pharmacological applications, 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile has also been studied for its electronic properties. The combination of the electron-withdrawing groups (bromine and fluorine) on the pyridine ring and the strained cyclopropane ring creates a molecule with distinct electronic characteristics. These properties make it a candidate for use in organic electronics, such as in the development of new materials for flexible electronics or optoelectronic devices.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound under various conditions. These studies have provided insights into its stability, reactivity, and potential interactions with biological systems. For example, density functional theory (DFT) calculations have been employed to predict the molecule's electronic structure and reactivity trends, aiding in the design of more efficient synthetic routes.

The synthesis of 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the pyridine derivative through nucleophilic substitution or coupling reactions, followed by cyclopropanation using strained intermediates or transition metal catalysts. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

In conclusion, 1-(5-bromo-2-fluoropyridin-3-yl)cyclopropane-1-carbonitrile stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity patterns make it a valuable tool for advancing chemical synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.